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Efficacy and Safety in Clinical Studies

The table below summarizes key findings from clinical trials and analyses that included Roxatidine.

Aspect Comparison / Finding Supporting Experimental Data

| General Cancer Risk (FAERS Database) | Roxatidine: 0 cancer-related adverse event reports with

positive signals. Other H2RAs (e.g., Ranitidine): Multiple positive signals for cancer-related AEs. [1] |

Methodology: Analysis of the FDA Adverse Event Reporting System (FAERS) from 2004-2022.

Disproportionality analysis (Proportional Reporting Ratio, PRR) was used to identify statistical associations

between drugs and cancer-related adverse events. A "positive signal" requires ≥3 cases, PRR ≥2, and chi-

squared ≥4. [1] | | Nocturnal Gastric Juice Suppression | Peptic Ulcer Patients: Roxatidine (75mg) was

more effective than Famotidine (20mg). [2] [3] Healthy Individuals: Famotidine was more effective. [2] [3]

| Methodology: Randomized trial. Patients with gastric disease received a single dose of Roxatidine (75

mg) or Famotidine (20 mg) at 9 PM. Gastric juice secretion was measured 12-13 hours later using gastric X-

ray films. [2] [3] | | Duodenal Ulcer Healing | Roxatidine (150mg) showed similar efficacy to Ranitidine

(300mg). [4] | Methodology: Double-blind, randomized trial in 232 patients. Ulcer healing was assessed by

endoscopy after 2 and 4 weeks of treatment. Analysis was performed on both per-protocol and intention-to-

treat bases. [4] | | Treatment of Resistant Ulcers | Switching to Roxatidine from other H2-blockers

(Cimetidine, Ranitidine, Famotidine) may be effective, particularly for duodenal ulcers. [5] | Methodology:
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Clinical trial where patients with ulcers resistant to one H2-blocker were switched to another. Healing rates

were endoscopically confirmed. [5] |

Experimental Workflow for Key Studies

To better understand the context of the data, the following diagram outlines the general workflow of a typical

pharmacovigilance study, which underpins the cancer risk analysis cited above.

FAERS Data Source
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Identify Drug Reports
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(MedDRA Preferred Terms for Malignant Neoplasms)

Statistical Analysis
(Disproportionality Analysis - Proportional Reporting Ratio - PRR)
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Figure 1: Workflow for FAERS Database Analysis of Cancer Risk. This diagram illustrates the process used

in the real-world analysis that compared cancer-related adverse events between different acid-suppressive

agents. [1]

Interpretation and Research Gaps

The available data suggests that Roxatidine has comparable efficacy to other H2RAs for ulcer healing and

may be a useful alternative for resistant cases [5] [4]. The recent pharmacovigilance data also indicates that

Roxatidine may have a favorable profile regarding cancer risk compared to some other acid-suppressant

drugs [1].

However, it is crucial to interpret these findings with caution due to several limitations:

Limited Modern Data: Most clinical trials comparing Roxatidine head-to-head with other H2
antagonists were conducted in the 1990s. Contemporary large-scale safety studies are lacking.

Sparse Adverse Event Data: The FAERS analysis found only 5 total adverse event reports for
Roxatidine, making it impossible to generate statistically significant safety signals for this specific

drug, even though the result of zero cancer reports appears favorable [1].
Lack of Comprehensive Profile: The search results do not provide a full safety comparison covering

common side effects (e.g., headache, dizziness), drug-drug interactions, or long-term risks for all H2
antagonists.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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